N-(2,5-dimethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C17H22N2O2/c1-19(11-9-15-6-4-5-10-18-15)13-14-12-16(20-2)7-8-17(14)21-3/h4-8,10,12H,9,11,13H2,1-3H3
• InChI Key: CKLVJTDAVQSQRW-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)CC2=C(C=CC(=C2)OC)OC

Description

N-(2,5-dimethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine, commonly known as DMPEA, is a chemical compound that belongs to the family of substituted amphetamines. It is a psychoactive drug that has been studied for its potential therapeutic applications in the field of neuropsychopharmacology.

Mechanism of Action

DMPEA acts as a partial agonist at the serotonin 5-HT2A receptor, which leads to an increase in serotonin neurotransmission. This increase in serotonin neurotransmission is thought to be responsible for the psychoactive effects of DMPEA, including altered perception, mood, and cognition. DMPEA also acts as a partial agonist at the dopamine D2 receptor, which leads to an increase in dopamine neurotransmission. This increase in dopamine neurotransmission is thought to be responsible for the rewarding effects of DMPEA.
Biochemical and Physiological Effects:
DMPEA has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which leads to altered perception, mood, and cognition. DMPEA has also been shown to increase heart rate and blood pressure, which can be dangerous in certain populations, such as those with cardiovascular disease.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in neuropsychopharmacology. However, DMPEA also has several limitations for use in lab experiments. It has a moderate affinity for the dopamine D2 receptor, which can complicate the interpretation of results. Additionally, DMPEA has psychoactive effects, which can make it difficult to control for confounding variables in behavioral experiments.

Future Directions

There are several future directions for research on DMPEA. One area of interest is the development of DMPEA analogs that have improved selectivity and efficacy at the serotonin 5-HT2A receptor. Another area of interest is the use of DMPEA in combination with other drugs, such as antidepressants, to improve their efficacy. Additionally, there is interest in studying the long-term effects of DMPEA on the brain and behavior, as well as its potential therapeutic applications for neuropsychiatric disorders.

Synthesis Methods

DMPEA can be synthesized using a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with methylamine and 2-pyridinecarboxaldehyde. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

DMPEA has been studied for its potential therapeutic applications in the field of neuropsychopharmacology. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. DMPEA has also been shown to have a moderate affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation.